Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

optimizing tiadinil application frequency and
concentration

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tiadinil

CAS No.: 223580-51-6

Cat. No.: S003940

Tiadinil Application & Efficacy: Key Experimental Data

For a quick overview, the table below summarizes core experimental findings on Tiadinil's efficacy against

watermelon gummy stem blight (GSB) caused by Stagonosporopsis citrulli [1].

Application/Variable Concentration Key Finding / Efficacy Experimental Context
In Vitro Mycelial Growth > 100 ppm Complete inhibition Direct antifungal activity
Inhibition on culture [1]

In Vitro Conidial > 2000 ppm Complete inhibition Direct antifungal activity
Germination Inhibition on spores [1]

Foliar Application =10 ppm Significant reduction Single spray, 48h
(Disease Reduction) before/after inoculation

with S. citrulli [1]

Application Method = 1000 ppm Foliar >> Drench in Application 48h before
(Foliar vs. Drench) efficacy pathogen inoculation [1]
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Application/Variable Concentration Key Finding / Efficacy Experimental Context
SAR Induction & Direct Varies Dual mode of action: New mode of action
Action induces host SAR + identified against GSB [1]

direct antifungal effect

FAQs and Troubleshooting Guide

Concentration & Formulation

¢ Q: What is a recommended starting concentration for in vivo foliar application?

o A: Research on watermelon seedlings showed that a single foliar application at concentrations

as low as 10 ppm, 48 hours before or after pathogen inoculation, significantly reduced disease
severity [1]. Begin dose-response experiments in this range.

¢ Q: What concentration completely inhibits pathogen growth in vitro?

o A: For direct antifungal activity against S. citrulli, Tiadinil completely inhibited mycelial growth
at =2 100 ppm and conidial germination at 2 2000 ppm [1]. Use this for in vitro assays.

¢ Q: What formulation types are available?

o A: Tiadinil plant activators are commercially available in liquid, granular, and powder
formulations. Liquid formulations are most common due to ease of application and rapid
absorption [2].

Application Protocol

¢ Q: How does application frequency impact efficacy?

o A: The efficacy of Tiadinil is affected by both concentration and the frequency of application
[1]. The optimal number of applications will depend on factors like disease pressure and crop
growth stage, so testing different schedules is crucial.

¢ Q: What is the most effective application method?
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o A: Foliar spray is the most widely adopted and effective method. Experiments showed plants
treated with foliar application had significantly lower disease severity than those receiving an
equivalent drench (soil) application [1] [2].

¢ Q: When should Tiadinil be applied relative to pathogen challenge?

o A: For protective activity, apply 48 hours before inoculation to allow the plant to fully activate
its Systemic Acquired Resistance (SAR) pathways [1].

Mode of Action & Chemistry

¢ Q: What is Tiadinil's mode of action?

o A: Tiadinil is classified by the Fungicide Resistance Action Committee (FRAC) in Group P03
as a host plant defense inducer [3]. It works by activating Systemic Acquired Resistance
(SAR). Recent studies also confirm a direct antifungal activity at higher concentrations,
suggesting a dual mode of action [1].

e Q: What is Tiadinil's chemical profile?

o A: Its IUPAC name is N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-
carboxamide [3]. It has a molecular mass of 267.73 and low volatility [3].

Experimental Protocols

Protocol 1: In Vivo Efficacy of Tiadinil via Foliar Application

This protocol is based on experiments controlling gummy stem blight in watermelon [1].

¢ Plant Material: Use healthy, uniformly-grown watermelon seedlings (e.g., at the 2-3 true leaf stage).

e Pathogen Preparation: Prepare a conidial suspension of Stagonosporopsis citrulli at a concentration
of 105 spores/mL.

¢ Tiadinil Application: Prepare Tiadinil solutions in a suitable solvent (e.g., acetone or diluted
surfactant) and then dilute with water to target concentrations (e.g., 1, 10, 100, 1000 ppm). Include a
water-only control.

e Treatment Timing: Apply Tiadinil as a fine foliar spray to runoff on the seedlings. For protective
efficacy, apply 48 hours before pathogen inoculation. For curative activity, apply 48 hours after
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inoculation.

e Pathogen Inoculation: Spray the conidial suspension evenly onto the leaves of all treatment and
control groups.

¢ Post-Inoculation: Maintain plants in a controlled environment with high humidity (>90%) to promote
infection.

e Disease Assessment: After a suitable incubation period (e.g., 7-14 days), assess disease severity
using a standardized grading scale (e.g., 0-5, where 0=no symptoms and 5=severe stem necrosis
and leaf blight). Calculate percent disease control relative to the untreated control.

Protocol 2: In Vitro Antifungal Activity Assay

This protocol assesses the direct effect of Tiadinil on fungal growth [1].

¢ Culture Medium: Prepare Potato Dextrose Agar (PDA) plates or another appropriate medium.

e Compound Incorporation: Add Tiadinil to the molten agar before it solidifies to create final
concentrations in the medium (e.g., 0, 1, 10, 100, 1000 ppm).

¢ Fungal Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the leading edge of an active
culture of S. citrulli in the center of each plate.

¢ Incubation: Incubate plates at the pathogen's optimal temperature (e.g., 25°C) in the dark.

o Data Collection: Measure the diameter of the fungal colony in two perpendicular directions every 24
hours until the mycelium in the control treatment nearly fills the plate.

¢ Analysis: Calculate the percentage of mycelial growth inhibition for each concentration compared to
the control.

Tiadinil's Dual Mode of Action

The diagram below illustrates the two key mechanisms through which Tiadinil protects plants, as identified

in recent research [1] [4].
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Research Note

Tiadinil is not approved under the current EC Regulation 1107/2009 [3]. Researchers should confirm the

regulatory status in their country and ensure compliance for experimental use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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